N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide

• IUPAC Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide
• InChI: InChI=1S/C15H17N3O2/c1-9-14(10(2)18-17-9)16-15(19)12-7-8-20-13-6-4-3-5-11(12)13/h3-6,12H,7-8H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: STJOMWXGLNYDJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)NC(=O)C2CCOC3=CC=CC=C23
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide is a compound that has gained significant attention in scientific research due to its potential in various fields. This compound is a member of the pyrazole-chromene family, which has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been shown to inhibit the activity of several enzymes involved in the inflammatory response and oxidative stress, leading to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been shown to possess several biochemical and physiological effects. Studies have demonstrated that this compound can inhibit the activity of several enzymes involved in the inflammatory response, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Additionally, N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been shown to possess antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide is its potential as a lead compound for the development of new anticancer and anti-inflammatory drugs. Additionally, this compound has been shown to possess low toxicity, making it a potential candidate for further preclinical studies. However, the limitations of this compound include its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

Several future directions can be explored to further understand the potential of N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide. One of the significant areas of interest is the development of novel formulations to improve the solubility and bioavailability of this compound. Additionally, further studies can be conducted to elucidate the mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide and its potential in the treatment of other diseases such as diabetes and cardiovascular diseases. Furthermore, the potential of this compound as a diagnostic tool for cancer and other diseases can also be explored.
In conclusion, N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide is a promising compound that has gained significant attention in scientific research due to its potential in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research in this area can lead to the development of new drugs and diagnostic tools for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been reported in several studies. One of the commonly used methods involves the reaction of 3,4-dihydro-2H-chromene-4-carboxylic acid with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid hydrazide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide.

Scientific Research Applications

N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been extensively studied for its potential in various fields of scientific research. One of the significant areas of interest is its anticancer properties. Studies have shown that this compound has potent antiproliferative activity against several cancer cell lines, including breast, lung, colon, and prostate cancer cells. Additionally, N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-2H-chromene-4-carboxamide has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders such as Alzheimer's disease.